HBF-0259

• Molecular Formula: C16H12Cl2FN5
• Molecular Weight: 364.2 g/mol
• InChI: InChI=1S/C16H12Cl2FN5/c17-10-6-4-9(5-7-10)13-8-14(24-16(20-13)21-22-23-24)15-11(18)2-1-3-12(15)19/h1-7,13-14H,8H2,(H,20,21,23)
• InChIKey: BRBZPYDLUUWBCD-UHFFFAOYSA-N

HBF-0259: HBsAg Secretion Inhibitor for HBV Research

HBF-0259 is a synthetic small-molecule inhibitor belonging to the aromatically substituted tetrahydro-tetrazolo-(1,5-a)-pyrimidine class [1]. It was identified through high-throughput screening of an 80,288-compound library for its ability to inhibit hepatitis B virus (HBV) surface antigen (HBsAg) secretion [1]. In HepG2.2.15 cells, HBF-0259 exhibits a 50% effective concentration (EC50) of approximately 1.5 μM and a 50% cytotoxicity concentration (CC50) greater than 50 μM [1]. Its molecular formula is C16H12Cl2FN5, with a CAS number of 957011-15-3 [2].

1

Non-polymerase mechanism: Selectively inhibits HBsAg secretion without affecting HBV DNA synthesis or host glycoprotein transport.

2

Cell-model workflow: Optimized for HBsAg trafficking studies in HepG2.2.15 and HepDE19 HBV-expressing cell lines.

3

Tool compound context: Supports combination-response modeling with polymerase inhibitors and serves as a parent scaffold for SAR campaigns.

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source
• [2] National Center for Biotechnology Information. HBF 0259 [Supplementary Concept]. MeSH Unique ID: C528232. Date introduced: April 21, 2008. View Source

Why HBF-0259 Cannot Be Substituted

Generic substitution fails for HBF-0259 due to its unique mechanism of action and specificity profile. Unlike nucleoside analogs (e.g., lamivudine, entecavir) that target viral polymerase and DNA synthesis, HBF-0259 selectively inhibits HBsAg secretion without affecting HBV DNA replication [1]. This mechanism is independent of viral genomic replication and does not impact the secretion of unrelated proteins such as α-1-acid glycoprotein and α-1-antitrypsin [1]. Furthermore, closely related triazolo-pyrimidine analogs, such as PBHBV-001 and PBHBV-2-15, represent improved derivatives, but HBF-0259 remains the foundational tool compound for mechanistic studies and benchmarking in HBsAg secretion assays [2].

Target Mechanism

HBsAg Secretion Inhibition

HBF-0259 reduces subviral and DNA-containing particle release without affecting replication.

Potential Substitute

Nucleos(t)ide Analogs (e.g., Entecavir)

Polymerase inhibitors suppress DNA synthesis but fail to address non-replicative HBsAg secretion and antigenemia.

Target Mechanism

Trafficking Pathway Selectivity

Specifically targets HBV particle secretion with minimal impact on host glycoprotein export.

Potential Substitute

Core Protein Modulators (e.g., BAY 41-4109)

Disrupt capsid assembly but do not target pre-existing HBsAg secretion from non-replicating particles.

Target Mechanism

Selective Viral Secretion

Maintains host glycosylation pathways while potently inhibiting HBsAg secretion.

Potential Substitute

Broad-Spectrum Inhibitors (e.g., Brefeldin A)

Non-selective disruption of ER-Golgi transport causes general cytotoxicity and confounds viral-host pathway analysis.

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source
• [2] Yu W, Goddard C, Clearfield E, Mills C, Xiao T, Guo H, Morrey JD, Motter NE, Zhao K, Block TM, Cuconati A, Xu X. Design, synthesis, and biological evaluation of triazolo-pyrimidine derivatives as novel inhibitors of hepatitis B virus surface antigen (HBsAg) secretion. J Med Chem. 2011 Aug 25;54(16):5660-70. doi: 10.1021/jm200696v. Epub 2011 Aug 2. PMID: 21786803; PMCID: PMC3158247. View Source

HBF-0259: Evidence vs. Key Analogs

HBV DNA Synthesis vs. Nucleos(t)ide Analogs

HBF-0259 served as the parent compound for extensive structure-activity relationship (SAR) studies that led to the synthesis of analog 3c (PBHBV-2-15). In HepG2.2.15 cells, HBF-0259 inhibits HBsAg secretion with an EC50 of approximately 1.5 μM and a CC50 >50 μM, yielding a selective index (SI) >9 [1]. The optimized analog 3c achieved a statistically significant improvement: EC50 = 1.4 ± 0.4 μM and SI ≥ 36 [2]. This quantitative improvement demonstrates that while HBF-0259 is a valid and useful tool, 3c offers enhanced selectivity for applications requiring a wider therapeutic window.

HBV DNA Synthesis

Head-to-head

0% reduction

Distinct from polymerase inhibitors.

Nucleos(t)ide analogs show ≥90% inhibition; confirms replication-independent mechanism.

Evidence Dimension	HBsAg secretion inhibition potency and selectivity
Target Compound Data	HBF-0259: EC50 ≈ 1.5 μM, CC50 > 50 μM, SI > 9
Comparator Or Baseline	Analog 3c (PBHBV-2-15): EC50 = 1.4 ± 0.4 μM, CC50 > 50 μM (implied), SI ≥ 36
Quantified Difference	EC50: 0.1 μM lower (statistically not significant); SI: ≥ 4-fold improvement (from >9 to ≥36)
Conditions	HepG2.2.15 cells, HBV-expressing cell line

Why This Matters

This direct comparison positions HBF-0259 as the baseline tool compound while identifying 3c as a higher-selectivity alternative for in vivo or long-term studies.

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source
• [2] Yu W, Goddard C, Clearfield E, Mills C, Xiao T, Guo H, Morrey JD, Motter NE, Zhao K, Block TM, Cuconati A, Xu X. Design, synthesis, and biological evaluation of triazolo-pyrimidine derivatives as novel inhibitors of hepatitis B virus surface antigen (HBsAg) secretion. J Med Chem. 2011 Aug 25;54(16):5660-70. doi: 10.1021/jm200696v. Epub 2011 Aug 2. PMID: 21786803; PMCID: PMC3158247. View Source

Selectivity vs. Core Protein Modulators

HBF-0259 exhibits a mechanism of action orthogonal to that of nucleoside analog polymerase inhibitors. In HepG2.2.15 cells, HBF-0259 had no effect on HBV DNA synthesis at concentrations that effectively inhibit HBsAg secretion [1]. In contrast, nucleoside analogs such as entecavir and lamivudine potently inhibit viral DNA replication (e.g., entecavir EC50 = 0.004 μM) but have minimal direct effect on HBsAg secretion [2][3]. This mechanistic divergence is confirmed by the finding that HBF-0259 inhibits the secretion of both subviral particles and DNA-containing virions without impacting HBV DNA replication intermediates [1].

Mechanism Selectivity

Cross-study comparable

HBsAg EC50 1.5 μM

Trafficking vs. capsid assembly targets.

BAY 41-4109 capsid EC50 0.05 μM; distinct mechanisms prevent functional substitution.

Evidence Dimension	Effect on HBV DNA synthesis vs. HBsAg secretion
Target Compound Data	HBF-0259: EC50 (HBsAg) ≈ 1.5 μM; no effect on HBV DNA synthesis
Comparator Or Baseline	Nucleoside analogs (entecavir, lamivudine): potent HBV DNA synthesis inhibition (entecavir EC50 ≈ 0.004 μM); minimal direct effect on HBsAg secretion
Quantified Difference	HBF-0259 reduces HBsAg secretion without affecting DNA synthesis; nucleoside analogs reduce DNA synthesis with limited HBsAg reduction
Conditions	HepG2.2.15 cells; HBV-expressing cell line

Why This Matters

This distinct mechanism allows HBF-0259 to be used in combination studies with nucleoside analogs to target both viral antigenemia and genome replication simultaneously.

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source
• [2] Innaimo SF, Seifer M, Bisacchi GS, Standring DN, Zahler R, Colonno RJ. Identification of BMS-200475 as a potent and selective inhibitor of hepatitis B virus. Antimicrob Agents Chemother. 1997 Jul;41(7):1444-8. doi: 10.1128/AAC.41.7.1444. PMID: 9210658; PMCID: PMC163937. View Source
• [3] Marcellin P, Chang TT, Lim SG, Tong MJ, Sievert W, Shiffman ML, Jeffers L, Goodman Z, Wulfsohn MS, Xiong S, Fry J, Brosgart CL; Adefovir Dipivoxil 437 Study Group. Adefovir dipivoxil for the treatment of hepatitis B e antigen-positive chronic hepatitis B. N Engl J Med. 2003 Feb 27;348(9):808-16. doi: 10.1056/NEJMoa020681. PMID: 12606735. View Source

Potency vs. Optimized Derivative 3c

HBF-0259 demonstrates high target specificity: in HepG2.2.15 cells, it had no effect on the secretion of α-1-acid glycoprotein and α-1-antitrypsin, nor on the production of HBV e antigen (HBeAg), which is not a structural component of HBV particles [1]. Additionally, HBF-0259 exhibited little or no effect on the cell-to-cell spread of two unrelated viruses (HIV-1 and HSV-1), confirming that it does not broadly inhibit viral egress [1]. These findings suggest that HBF-0259 specifically targets the secretion pathway of HBV structural glycoproteins.

SAR Potency

Head-to-head

EC50 1.5 μM, SI >9

Parent scaffold baseline for SAR.

Derivative 3c shows EC50 1.4 μM, SI ≥36; HBF-0259 is the reference standard.

Evidence Dimension	Selectivity for HBsAg secretion vs. unrelated protein secretion and viral spread
Target Compound Data	HBF-0259: no effect on α-1-acid glycoprotein, α-1-antitrypsin, or HBeAg secretion; no inhibition of HIV-1 or HSV-1 spread
Comparator Or Baseline	Untreated control (or baseline secretion levels)
Quantified Difference	Not quantified (qualitative assessment: unaffected)
Conditions	HepG2.2.15 cells; viral spread assays for HIV-1 and HSV-1

Why This Matters

This specificity profile reduces the likelihood of off-target cytotoxicity or interference with unrelated cellular processes, making HBF-0259 a reliable tool for studying HBV particle secretion pathways.

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source

Host Glycoprotein Secretion Selectivity

HBF-0259 exhibits an equilibrium concentration of 15-16 μM in aqueous solution at physiological pH, which directly limits its effective concentration range in cell-based assays [1]. This solubility ceiling, combined with a CC50 >50 μM, yields a conservative selective index >9. This physicochemical property may influence experimental design, particularly for long-term or washout experiments, and should be considered when interpreting dose-response relationships above ~15 μM.

Host Selectivity

Class-level inference

>80% HBsAg reduction

Selective viral trafficking pathway.

No effect on host glycoprotein secretion (α1-AGP, α1-AT) at 10 μM.

Evidence Dimension	Aqueous solubility at physiological pH
Target Compound Data	HBF-0259: equilibrium concentration 15-16 μM at physiological pH
Comparator Or Baseline	Not directly compared; intrinsic property
Quantified Difference	Not applicable
Conditions	Aqueous solution, physiological pH

Why This Matters

Understanding solubility limitations is essential for accurate experimental design and data interpretation, particularly when comparing HBF-0259 to more soluble analogs.

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source

Aqueous Solubility and Procurement Considerations

While HBF-0259 itself was not evaluated in vivo in the primary publication, its structurally optimized derivatives PBHBV-001 and PBHBV-2-15 were well-tolerated in both normal and HBV-transgenic mice and exhibited acceptable pharmacokinetics and bioavailability in Sprague-Dawley rats [1]. This suggests that the tetrahydro-tetrazolo-pyrimidine scaffold, exemplified by HBF-0259, possesses a favorable in vivo profile that can be enhanced through SAR. For researchers requiring an in vivo-validated tool, the lead analog PBHBV-2-15 (3c) may be more suitable, whereas HBF-0259 remains the benchmark in vitro probe.

Solubility Limit

Cross-study comparable

15–16 μM

Defined assay concentration ceiling.

Active within EC50 range; solubility context for in vitro DMSO stock preparation.

Evidence Dimension	In vivo tolerability and pharmacokinetics
Target Compound Data	HBF-0259: not evaluated in vivo in the primary study
Comparator Or Baseline	PBHBV-001 and PBHBV-2-15 (3c): well-tolerated in normal and HBV-transgenic mice; acceptable PK/bioavailability in rats
Quantified Difference	Not directly quantified for HBF-0259; qualitative class-level inference
Conditions	Mice (normal and HBV-transgenic); Sprague-Dawley rats

Why This Matters

This information guides procurement: HBF-0259 is ideal for in vitro mechanistic studies, while advanced analogs should be selected for in vivo experiments.

• [1] Yu W, Goddard C, Clearfield E, Mills C, Xiao T, Guo H, Morrey JD, Motter NE, Zhao K, Block TM, Cuconati A, Xu X. Design, synthesis, and biological evaluation of triazolo-pyrimidine derivatives as novel inhibitors of hepatitis B virus surface antigen (HBsAg) secretion. J Med Chem. 2011 Aug 25;54(16):5660-70. doi: 10.1021/jm200696v. Epub 2011 Aug 2. PMID: 21786803; PMCID: PMC3158247. View Source

HBF-0259: Research and Procurement Applications

HBsAg Secretion Studies Independent of Replication

HBF-0259 is the foundational tool compound for studying the cellular mechanisms governing HBV subviral particle and virion secretion. Its ability to inhibit HBsAg secretion without affecting HBV DNA synthesis or cellular protein secretion makes it uniquely suited for experiments aiming to uncouple viral assembly/egress from genome replication [1]. Researchers can employ HBF-0259 at concentrations up to its solubility limit (~15 μM) to dissect the trafficking of HBV structural glycoproteins.

Triazolo-Pyrimidine SAR Reference Standard

Given its orthogonal mechanism of action relative to nucleoside polymerase inhibitors, HBF-0259 is an ideal partner for combination studies aimed at simultaneously reducing viral load (via nucleoside analogs) and HBsAg antigenemia (via HBF-0259) [2]. This approach addresses the clinical challenge of persistent HBsAg secretion during nucleoside analog monotherapy and can be modeled in HepG2.2.15 or HepDE19 cells.

Combination Therapy with Nucleos(t)ide Analogs

As the parent compound from which improved triazolo-pyrimidine analogs (e.g., PBHBV-2-15) were derived, HBF-0259 serves as a critical reference standard for medicinal chemistry campaigns targeting HBsAg secretion [3]. Its well-characterized EC50 (1.5 μM), CC50 (>50 μM), and specificity profile provide a consistent baseline for evaluating the potency and selectivity of novel analogs in head-to-head assays.

Studies on Drug-Resistant HBV Variants

The 2011 SAR study confirmed that triazolo-pyrimidine derivatives, including HBF-0259 analogs, retain activity against drug-resistant HBV variants [4]. While HBF-0259 itself may have limited potency against certain resistant strains, it can be used as a starting point to investigate resistance mechanisms and to guide the development of next-generation HBsAg secretion inhibitors that overcome nucleoside analog resistance.

Application

Selection Property

Validation Focus

HBsAg secretion pathway studies

Selective trafficking inhibition

HBsAg / HBV DNA pathway decoupling endpoint

Combination-response modeling

Distinct from polymerase inhibitors

Immune-response endpoint monitoring

Triazolo-pyrimidine SAR reference

Established parent scaffold

Comparative potency benchmarking

• [1] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source
• [2] Dougherty AM, Guo H, Westby G, Liu Y, Simsek E, Guo JT, Mehta A, Norton P, Gu B, Block T, Cuconati A. A substituted tetrahydro-tetrazolo-pyrimidine is a specific and novel inhibitor of hepatitis B virus surface antigen secretion. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. doi: 10.1128/AAC.00541-07. Epub 2007 Sep 17. PMID: 17875990; PMCID: PMC2167973. View Source
• [3] Yu W, Goddard C, Clearfield E, Mills C, Xiao T, Guo H, Morrey JD, Motter NE, Zhao K, Block TM, Cuconati A, Xu X. Design, synthesis, and biological evaluation of triazolo-pyrimidine derivatives as novel inhibitors of hepatitis B virus surface antigen (HBsAg) secretion. J Med Chem. 2011 Aug 25;54(16):5660-70. doi: 10.1021/jm200696v. Epub 2011 Aug 2. PMID: 21786803; PMCID: PMC3158247. View Source
• [4] Yu W, Goddard C, Clearfield E, Mills C, Xiao T, Guo H, Morrey JD, Motter NE, Zhao K, Block TM, Cuconati A, Xu X. Design, synthesis, and biological evaluation of triazolo-pyrimidine derivatives as novel inhibitors of hepatitis B virus surface antigen (HBsAg) secretion. J Med Chem. 2011 Aug 25;54(16):5660-70. doi: 10.1021/jm200696v. Epub 2011 Aug 2. PMID: 21786803; PMCID: PMC3158247. View Source